Cas no 1384881-63-3 (3,3-Bis(4-methoxybenzyl)pent-4-en-1-ol)

• Product Name: 3,3-Bis(4-methoxybenzyl)pent-4-en-1-ol
• CAS No: 1384881-63-3
• MF: C₂₁H₂₆O₃
• MW: 326.429346561432
• CID: 2085432
• Update Time: 2025-05-22

3,3-Bis(4-methoxybenzyl)pent-4-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-Bis(4-methoxybenzyl)pent-4-en-1-ol
• CID 125312686
• Benzenebutanol, γ-ethenyl-4-methoxy-γ-[(4-methoxyphenyl)methyl]-

• Inchi： 1S/C21H26O3/c1-4-21(13-14-22,15-17-5-9-19(23-2)10-6-17)16-18-7-11-20(24-3)12-8-18/h4-12,22H,1,13-16H2,2-3H3
• InChI Key： HXQOINMRDKUPEI-UHFFFAOYSA-N
• SMILES： OCCC(C=C)(CC1C=CC(=CC=1)OC)CC1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 326
• Topological Polar Surface Area: 38.7

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 477.0±45.0 °C at 760 mmHg
• Flash Point: 242.3±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• pka: 15.01±0.10(Predicted)

3,3-Bis(4-methoxybenzyl)pent-4-en-1-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,3-Bis(4-methoxybenzyl)pent-4-en-1-ol

Comprehensive Introduction to 3,3-Bis(4-methoxybenzyl)pent-4-en-1-ol (CAS No. 1384881-63-3)

3,3-Bis(4-methoxybenzyl)pent-4-en-1-ol (CAS No. 1384881-63-3) is a specialized organic compound with a unique molecular structure, combining aromatic methoxybenzyl groups with an unsaturated pentenol backbone. This compound has garnered attention in pharmaceutical and material science research due to its potential applications in drug intermediates and polymer synthesis. The presence of methoxybenzyl groups enhances its solubility in organic solvents, making it a versatile candidate for synthetic chemistry.

In recent years, researchers have explored the role of 3,3-Bis(4-methoxybenzyl)pent-4-en-1-ol in designing novel bioactive molecules. Its structural features, such as the pent-4-en-1-ol moiety, allow for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability aligns with the growing demand for customizable organic compounds in medicinal chemistry and material engineering.

The compound’s CAS No. 1384881-63-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Users often inquire about its synthesis methods, physical properties, and applications in green chemistry. Notably, its potential as a building block for sustainable materials has become a hotspot, coinciding with the global push for eco-friendly alternatives in chemical manufacturing.

From a technical perspective, 3,3-Bis(4-methoxybenzyl)pent-4-en-1-ol exhibits moderate stability under standard conditions, though storage recommendations typically include protection from light and moisture. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to verify its purity, a critical factor for researchers aiming to reproduce experimental results. The compound’s molecular weight and logP value are also frequently queried, underscoring the importance of physicochemical data in practical applications.

Beyond its scientific utility, discussions around CAS No. 1384881-63-3 often intersect with broader trends like AI-assisted drug discovery and high-throughput screening. These technologies leverage databases of specialized compounds like this one to identify promising candidates for further development. As such, the compound’s profile is increasingly relevant to interdisciplinary fields blending chemistry, computational modeling, and biotechnology.

In summary, 3,3-Bis(4-methoxybenzyl)pent-4-en-1-ol represents a compelling case study in modern chemical innovation. Its dual functionality—serving both as a pharmaceutical intermediate and a material precursor—positions it at the forefront of research addressing today’s challenges in health and sustainability. For those seeking detailed protocols or safety data, reputable chemical suppliers and peer-reviewed journals remain the primary sources of authoritative information.